1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate
Overview
Description
1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease pathogenesis.
Biochemical and Physiological Effects:
1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate has been shown to exhibit several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of pathogenic bacteria and fungi, and reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate is its broad-spectrum activity against various diseases. It is also relatively easy to synthesize and has good stability. However, one of the limitations of this compound is its low water solubility, which can affect its bioavailability and limit its use in certain applications.
Future Directions
Several future directions can be explored in the study of 1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate. One potential area of research is the development of novel drug delivery systems to improve its bioavailability and efficacy. Additionally, further studies can be conducted to elucidate its mechanism of action and identify new therapeutic targets. Finally, the potential applications of this compound in material science can also be explored.
Synthesis Methods
The synthesis of 1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate involves the reaction of furan-2-carbaldehyde with 4-(3-methoxybenzoyl)piperazine in the presence of a catalyst. The resulting product is then treated with oxalic acid to yield the oxalate salt.
Scientific Research Applications
1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. It has been found to exhibit potent anticancer, antimicrobial, and antifungal activities. Additionally, it has been shown to possess excellent antioxidant and anti-inflammatory properties.
properties
IUPAC Name |
1-(furan-2-yl)-2-[4-(3-methoxybenzoyl)piperazin-1-yl]ethanone;oxalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4.C2H2O4/c1-23-15-5-2-4-14(12-15)18(22)20-9-7-19(8-10-20)13-16(21)17-6-3-11-24-17;3-1(4)2(5)6/h2-6,11-12H,7-10,13H2,1H3;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXOQOZDZGGCMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC(=O)C3=CC=CO3.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-yl)-2-(4-(3-methoxybenzoyl)piperazin-1-yl)ethanone oxalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-ethylphenyl)-7-({[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one](/img/structure/B2376004.png)
![N-[1-(5,7-Dimethyl-1,8-naphthyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide](/img/structure/B2376007.png)
![N-(3-chloro-4-fluorophenyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-pyrrolidin-1-ylethyl]ethanediamide](/img/structure/B2376008.png)
![N-[(2-Cyclopropyl-1-methylbenzimidazol-5-yl)methyl]prop-2-enamide](/img/structure/B2376011.png)
![N-((1-isopropylpiperidin-4-yl)methyl)-[1,1'-biphenyl]-4-sulfonamide](/img/structure/B2376013.png)
![[4,7-dimethyl-2-oxo-5-(1H-tetrazol-5-ylmethoxy)-2H-chromen-3-yl]acetic acid](/img/structure/B2376014.png)
![Sodium 2-[(diethylamino)methyl]benzene-1-sulfonate](/img/structure/B2376020.png)
